Cas no 37719-03-2 (2,2-Dimethyl-3-oxopentanenitrile)

• Product Name: 2,2-Dimethyl-3-oxopentanenitrile
• CAS No: 37719-03-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 2938454
• PubChem ID: 84819965
• Update Time: 2025-11-02

2,2-Dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3645353
• DTXSID501302462
• 37719-03-2
• 2,2-Dimethyl-3-oxopentanenitrile

• Inchi： 1S/C7H11NO/c1-4-6(9)7(2,3)5-8/h4H2,1-3H3
• InChI Key： AKABYWUBFCUROU-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C#N)(C)C

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dimethyl-3-oxopentanenitrile

2,2-Dimethyl-3-oxopentanenitrile (CAS No. 37719-03-2): Properties, Applications, and Market Insights

2,2-Dimethyl-3-oxopentanenitrile (CAS No. 37719-03-2) is a versatile organic compound with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This nitrile-containing ketone derivative has gained attention due to its unique molecular structure, which features both dimethyl groups and a reactive oxopentanenitrile moiety. The compound's chemical formula is C7H11NO, with a molecular weight of 125.17 g/mol.

The growing interest in 2,2-dimethyl-3-oxopentanenitrile synthesis reflects broader trends in fine chemical manufacturing, particularly in the development of novel drug candidates and agrochemicals. Researchers are particularly interested in its potential as a building block for more complex molecules, given its reactive nitrile group and ketone functionality. Recent studies have explored its use in asymmetric synthesis applications, where its steric properties can influence chiral induction.

From a physical properties perspective, 2,2-dimethyl-3-oxopentanenitrile typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point and melting point characteristics make it suitable for various organic transformations. The compound's solubility profile shows good miscibility with common organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water.

In pharmaceutical applications, 37719-03-2 serves as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly valuable in constructing complex heterocyclic systems often found in modern medications. The compound's stability under various reaction conditions has made it attractive for multi-step synthesis processes in drug discovery programs.

The specialty chemicals sector utilizes 2,2-dimethyl-3-oxopentanenitrile in the production of advanced materials, including liquid crystals and specialty polymers. Its ability to participate in condensation reactions and nucleophilic additions makes it valuable for creating novel molecular architectures. Recent patent literature reveals growing interest in its use for developing high-performance materials with specific optical or electronic properties.

From a safety perspective, proper handling of 2,2-dimethyl-3-oxopentanenitrile requires standard laboratory precautions. While not classified as highly hazardous, appropriate ventilation and personal protective equipment are recommended when working with this chemical. Storage typically involves keeping the compound in tightly sealed containers under inert atmosphere to prevent degradation.

The market for 2,2-dimethyl-3-oxopentanenitrile has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Current market analysis indicates increasing demand from Asia-Pacific countries, driven by expanding drug manufacturing capabilities. Pricing trends reflect the compound's specialized nature, with costs influenced by purity requirements and batch sizes.

Environmental considerations for 37719-03-2 include proper waste management and disposal procedures. While the compound isn't classified as a persistent environmental pollutant, responsible handling practices are essential. Recent green chemistry initiatives have explored more sustainable production methods for similar nitrile compounds, which may influence future manufacturing processes for this material.

Analytical characterization of 2,2-dimethyl-3-oxopentanenitrile typically employs techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods allow for precise quality control and verification of purity, which is particularly important for pharmaceutical applications. Recent advances in analytical technology have improved detection limits for potential impurities in such specialty chemicals.

Future research directions for 2,2-dimethyl-3-oxopentanenitrile applications may focus on catalytic transformations and biocatalytic approaches to its synthesis. The growing emphasis on sustainable chemistry has spurred interest in developing more efficient routes to this and related compounds. Additionally, its potential in materials science continues to be explored, particularly in the development of functionalized polymers.

For researchers and manufacturers working with 2,2-dimethyl-3-oxopentanenitrile, staying informed about regulatory updates and technological advancements is crucial. The compound's versatility ensures its continued relevance across multiple chemical sectors, while evolving industry standards may influence its production and application methods in coming years.